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Compound of Interest

Compound Name: Potassium octadecanoate-2,2-D2

CAS No.: 352438-86-9

Cat. No.: B1459247 Get Quote

Core Identity & Physicochemical Profile[1][2][3][4]
Potassium octadecanoate-2,2-D2 is the isotopically labeled potassium salt of stearic acid,

where the two hydrogen atoms on the

-carbon (C2 position) are replaced by deuterium.[1] This specific labeling is critical for
mechanistic studies involving fatty acid metabolism, specifically

-oxidation, and serves as a robust internal standard in quantitative mass spectrometry due to
its resistance to hydrogen-deuterium exchange (HDX) under physiological conditions
compared to carboxyl-protonated forms.[1]
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Property Specification

CAS Number 352438-86-9

Parent Acid CAS 19905-58-9 (Stearic acid-2,2-d2)

Unlabeled Salt CAS 593-29-3 (Potassium Stearate)

Chemical Formula

Molecular Weight ~324.58 g/mol (Calculated)

Isotopic Purity
Typically

98 atom % D

Appearance White to off-white crystalline powder

Solubility
Soluble in hot water, ethanol; slightly soluble in

cold water

pKa (Parent Acid) ~4.75 (Carboxyl group)

Structural Significance
The "2,2-D2" designation indicates labeling at the alpha-methylene group adjacent to the

carboxylate head.

Structure:

Stability: The C-D bond is shorter and stronger than the C-H bond (Primary Kinetic Isotope

Effect).[1] This position is strategically chosen to probe the initial step of

-oxidation (dehydrogenation at the

-

positions) or to prevent metabolic degradation at the head group during short-term tracking.

Synthesis & Preparation Protocol

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Potassium-octadecanoate-D35
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1459247?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While Potassium Octadecanoate-2,2-D2 is available commercially, researchers often prepare

it in situ or in bulk from the more stable parent acid (Stearic acid-2,2-d2) to ensure fresh

stoichiometry and minimize hydrolysis.[1]

Synthesis Workflow (Neutralization)[2][5]
The conversion relies on a stoichiometric neutralization of Stearic acid-2,2-d2 with Potassium

Hydroxide (KOH) or Potassium Carbonate (

) in an alcoholic medium.[1]

Reagents:

Stearic acid-2,2-d2 (CAS: 19905-58-9)[2][3]

0.1 M Ethanolic KOH (Standardized)

Anhydrous Ethanol (Solvent)[1]

Protocol:

Dissolution: Dissolve 100 mg of Stearic acid-2,2-d2 in 10 mL of warm anhydrous ethanol (

).

Titration/Neutralization: Add equimolar 0.1 M Ethanolic KOH dropwise while stirring. Use

phenolphthalein as an indicator if not using MS-grade reagents, or calculate precise

stoichiometry to avoid excess alkali.[1]

Crystallization: Cool the solution to

to precipitate the potassium salt.

Purification: Filter the precipitate and wash with cold acetone to remove unreacted fatty acid.

Drying: Desiccate under vacuum over

to remove residual solvent and moisture.[1]
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Synthesis Logic Diagram
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Figure 1: Stoichiometric conversion of deuterated stearic acid to its potassium salt.

Applications in Drug Development &
Metabolomics[2][5]
Quantitative Mass Spectrometry (LC-MS/GC-MS)
Potassium octadecanoate-2,2-D2 is the "gold standard" internal standard (IS) for quantifying

stearate levels in biological matrices (plasma, tissue homogenates).[1]

Mechanism: It co-elutes (or elutes in close proximity) with endogenous stearate but is mass-

shifted by +2 Da.[1]

Advantage: Corrects for ionization suppression/enhancement and extraction efficiency

variances. The potassium salt form is water-soluble, making it easier to spike into aqueous

biological samples (plasma/serum) compared to the free acid.[1]

Metabolic Flux Analysis (MFA)
In drug development targeting metabolic disorders (e.g., NASH, diabetes), this compound

tracks fatty acid oxidation rates.[1] The deuterium label at C2 is released as DHO (deuterated

water) during the first turn of the

-oxidation spiral (Acyl-CoA Dehydrogenase step).[1]

Readout: Measurement of
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or mono-deuterated water in the medium correlates directly to oxidation activity.[1]

Analytical Workflow: Internal Standard Protocol
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Figure 2: Workflow for using Potassium Octadecanoate-2,2-D2 as an Internal Standard.

Handling, Stability, and Storage[1][5]
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Hygroscopicity Management
Potassium salts of fatty acids (soaps) are inherently hygroscopic.[1] Absorption of atmospheric

moisture leads to hydrolysis, reverting the salt back to the protonated acid and KOH, which can

alter stoichiometry and mass spec response.[1]

Storage: Store in a tightly sealed vial under argon or nitrogen atmosphere.

Temperature:

is recommended for long-term stability to prevent oxidation of the alkyl chain (though
stearate is saturated and relatively resistant, the salt form can be reactive).[1]

Desiccation: Always equilibrate to room temperature in a desiccator before weighing to

prevent condensation.

Solution Stability
Aqueous Solutions: Solutions in water are alkaline (pH > 9).[1] They are prone to

precipitation if the pH drops (reforming the insoluble acid).[1]

Shelf Life: Aqueous stocks should be prepared fresh or aliquoted and frozen. Do not store

dilute aqueous solutions in glass for prolonged periods due to potential alkali leaching; use

polypropylene.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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